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Compound of Interest

Compound Name: Citronellyl propionate

Cat. No.: B087161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the enzymatic synthesis of citronellyl esters via

transesterification of citronellol, a valuable process for the food, cosmetic, and pharmaceutical

industries.[1][2][3] The use of lipases as biocatalysts offers a green and efficient alternative to

chemical synthesis, with mild reaction conditions and high specificity.[4]

Introduction
Citronellyl esters are important fragrance and flavor compounds with various biological

properties.[1][2] The lipase-catalyzed transesterification of citronellol offers a sustainable

method for their production. This protocol will focus on the use of commercially available and

effective lipases for this transformation. Transesterification is often faster than esterification for

producing these esters.[1][2][5]

Data Summary
The following tables summarize quantitative data from various studies on the lipase-catalyzed

transesterification of citronellol, providing a comparative overview of different reaction

conditions and outcomes.

Table 1: Comparison of Different Lipases and Reaction Conditions for Citronellyl Ester
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Table 2: Influence of Acyl Donor on Conversion Rate using Novozym® 435

Acyl Donor (Vinyl Ester) Conversion (%) after 30 min

Propionate >95

Butyrate >95

Hexanoate >95

Octanoate ~90

Laurate ~85

Myristate ~80

Stearate ~75

Reaction Conditions: 1:1 molar ratio of

citronellol to acyl donor, 100 mM citronellol, 5

U/mL Novozym® 435, heptane as solvent, 150

rpm, and 70°C.[1]

Experimental Protocols
This section provides a detailed methodology for the lipase-catalyzed transesterification of

citronellol using Novozym® 435, a widely used and highly efficient immobilized lipase.[1][2][5]

Materials and Reagents
(±)-Citronellol (≥95% purity)
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Acyl donor (e.g., vinyl acetate, vinyl propionate)

Immobilized lipase (Novozym® 435 from Candida antarctica)

Anhydrous n-heptane (or other suitable organic solvent)

Ethanol (for enzyme washing)

Standard of the expected citronellyl ester (for analytical purposes)

Internal standard for GC analysis (e.g., tetradecane)

Equipment
Magnetic stirrer with heating plate

Reaction vessel (e.g., screw-capped flask)

Thermostat-controlled water bath or oil bath

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-

MS)

Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent)

Vortex mixer

Centrifuge

Experimental Workflow Diagram
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Reaction Preparation Reaction

Analysis & Purification

Weigh Reactants:
Citronellol & Acyl Donor

Add Solvent
(e.g., Heptane)

Add Immobilized Lipase
(e.g., Novozym® 435)

Incubate with Stirring
at Controlled Temperature

Take Aliquots
at Time IntervalsMonitoring

Product Purification
(e.g., Chromatography)

After Completion

Filter to Remove Enzyme GC-MS/FID Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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